Cas no 65559-69-5 (L-Alanine, N-octadecyl-)

L-Alanine, N-octadecyl- structure
L-Alanine, N-octadecyl- structure
Product Name:L-Alanine, N-octadecyl-
CAS No:65559-69-5
MF:C21H43NO2
MW:341.571626901627
CID:389015
PubChem ID:54367434
Update Time:2025-04-19

L-Alanine, N-octadecyl- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-octadecyl-
    • (2S)-2-(octadecylamino)propanoic acid
    • SCHEMBL9654271
    • N-Octadecyl-L-alanine
    • DTXSID50710869
    • 65559-69-5
    • Inchi: 1S/C21H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21(23)24/h20,22H,3-19H2,1-2H3,(H,23,24)/t20-/m0/s1
    • InChI Key: UQTBADOQMIRHSO-FQEVSTJZSA-N
    • SMILES: OC([C@H](C)NCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 341.329379614g/mol
  • Monoisotopic Mass: 341.329379614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 19
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 49.3Ų
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